Cas no 2377607-39-9 (Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 2377607-39-9
• MF: C₁₄H₁₇BBrFO₄
• MW: 358.9958
• CID: 5086972
• PubChem ID: 86810439
• Update Time: 2026-03-02

Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Methyl 2-bromo-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CS-0177732
• F72233
• Methyl2-bromo-4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• MFCD28096645
• 2377607-39-9

• Inchi： 1S/C14H17BBrFO4/c1-13(2)14(3,4)21-15(20-13)9-6-8(12(18)19-5)10(16)7-11(9)17/h6-7H,1-5H3
• InChI Key： ITTXDDLUFHXVEA-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)=C([H])C=1C(=O)OC([H])([H])[H])F

Computed Properties

• Exact Mass: 358.03873g/mol
• Monoisotopic Mass: 358.03873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Additional information on Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate: A Comprehensive Overview

The compound Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 2377607-39-9) is a highly specialized organic compound with significant applications in modern chemistry. This compound belongs to the class of boron-containing aromatic esters, which have garnered considerable attention in recent years due to their unique properties and versatility in chemical synthesis. The structure of this compound is characterized by a benzoate ester group attached to a bromine atom at position 2, a fluorine atom at position 4, and a tetramethyl-dioxaborolane substituent at position 5. These functional groups confer the molecule with distinct reactivity and selectivity, making it an invaluable tool in various chemical transformations.

Recent studies have highlighted the role of Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling. This reaction is a cornerstone in organic synthesis, enabling the formation of carbon-carbon bonds between aryl halides and boronic acids or esters. The presence of the tetramethyl-dioxaborolane group in this compound makes it an excellent substrate for such reactions. Researchers have demonstrated that this compound can efficiently couple with various aryl halides under mild conditions, leading to the formation of biaryl compounds with high yields and excellent regioselectivity. These findings underscore its potential in drug discovery and materials science.

In addition to its role in cross-coupling reactions, Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate has been explored as a building block in the synthesis of complex aromatic systems. Its bromine and fluorine substituents provide opportunities for further functionalization through nucleophilic aromatic substitution or electrophilic substitution reactions. Recent advancements in catalytic systems have allowed for more efficient transformations involving this compound, paving the way for its use in constructing heterocyclic frameworks and polycyclic aromatic hydrocarbons.

The synthesis of Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Key steps include the introduction of bromine and fluorine substituents onto the aromatic ring and the subsequent installation of the tetramethyl-dioxaborolane group. Researchers have optimized these steps to enhance yield and purity, ensuring that the compound meets the stringent requirements of contemporary chemical research.

From a toxicological perspective, Methyl 2-bromo-4-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-)benzoate has been subjected to rigorous safety assessments to determine its potential hazards. Studies indicate that while it exhibits moderate toxicity under certain conditions, proper handling protocols can mitigate risks associated with its use. These findings are consistent with broader trends in chemical safety research, emphasizing the importance of understanding and managing risks associated with novel compounds.

In conclusion, Methyl 2-bromo-)fluoro-)tetramethyldioxaborolanyllbenzoate (CAS No. 2377607-) represents a significant advancement in organic chemistry. Its unique structure and reactivity make it an indispensable tool in cross-coupling reactions and complex molecule synthesis. As research continues to uncover new applications for this compound, its role in driving innovation across various scientific disciplines is expected to grow further.